![molecular formula C16H28O2 B4625934 ethyl 7-isopropyl-3,8-dimethyl-2,6-nonadienoate](/img/structure/B4625934.png)
ethyl 7-isopropyl-3,8-dimethyl-2,6-nonadienoate
Overview
Description
Ethyl 7-isopropyl-3,8-dimethyl-2,6-nonadienoate, also known as ethyl nonadienoate, is a chemical compound that belongs to the class of organic esters. It is commonly used in the fragrance industry due to its pleasant fruity and floral odor. However, ethyl nonadienoate also has several scientific research applications due to its unique chemical properties and structure.
Scientific Research Applications
Catalysis and Organic Synthesis
Ethyl 7-isopropyl-3,8-dimethyl-2,6-nonadienoate has been explored in the field of organic synthesis and catalysis. A study demonstrated its use in the phosphine-catalyzed [4 + 2] annulation process, leading to the synthesis of highly functionalized tetrahydropyridines. This method offers excellent yields and regioselectivity, contributing significantly to the synthesis of complex organic molecules (Zhu, Lan, & Kwon, 2003).
Material Science and Polymer Research
In material science, this compound's derivatives have been used in various applications. One such application is in the polymerization process. For instance, a study discusses the use of ethylene-bridged bis(N,N-diisopropyl-1-aminoboratabenzene-4-yl)zirconium dichloride, a compound related to this compound, as a catalyst for olefin polymerization (Ashe, Al-Ahmad, Fang, & Kampf, 1998).
Environmental Applications
The environmental applications of derivatives of this compound have been studied, particularly in the context of sustainable fuel production. For example, research into the separation of azeotropic mixtures of isopropyl alcohol and ethyl acetate, which are derivatives of this compound, reveals methods for producing renewable fuels (Zhang, Xu, Yang, Gao, Xu, Zhang, & Wang, 2020).
Pharmaceutical and Biomedical Research
In the realm of biomedical research, derivatives of this compound have been investigated for their potential in drug delivery systems and as crosslinkers in nanotechnology. For instance, the use of 1-ethyl-3-(3-dimethylaminopropyl) carbondiimide, a related compound, in the crosslinking of biomolecules to nanostructures has been explored, highlighting its role in enhancing the efficiency of drug delivery systems (Hao, Xu, He, Yang, Huang, Xing, & Chen, 2011).
properties
IUPAC Name |
ethyl (2E)-3,8-dimethyl-7-propan-2-ylnona-2,6-dienoate | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H28O2/c1-7-18-16(17)11-14(6)9-8-10-15(12(2)3)13(4)5/h10-13H,7-9H2,1-6H3/b14-11+ | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZIOBPKYIXWXYJQ-SDNWHVSQSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C=C(C)CCC=C(C(C)C)C(C)C | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCOC(=O)/C=C(\C)/CCC=C(C(C)C)C(C)C | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H28O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
252.39 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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